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Compound of Interest

Compound Name:
2-Hydroxy-5-methoxy-4-

methylbenzoic acid

Cat. No.: B11908745

Get Quote

CAS Registry Number: 1378826-98-2 Formula: C₉H₁₀O₄ Molecular Weight: 182.17 g/mol

Executive Summary & Structural Logic
This guide details the spectroscopic signature of 2-Hydroxy-5-methoxy-4-methylbenzoic
acid, a polysubstituted aromatic acid often utilized as a pharmacophore in medicinal chemistry

(specifically in the synthesis of bioactive polyketide mimics).

For the analytical scientist, this molecule presents a classic "substitution pattern puzzle." The

core challenge in Quality Control (QC) is distinguishing this specific isomer from its

regioisomers (e.g., the 3-methyl or 6-methyl variants). The protocols below focus on

regiochemical verification using the unique electronic environments created by the ortho-

hydroxyl and para-methoxy interplay.

Structural Validation Logic
The "Diagnostic Singlets": The 1,2,4,5-substitution pattern isolates the aromatic protons at

positions C3 and C6. In ¹H NMR, this must manifest as two distinct singlets (no ortho or meta

coupling).
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Intramolecular Hydrogen Bonding: The C2-hydroxyl group forms a strong hydrogen bond

with the C1-carbonyl oxygen. This locks the conformation, shifting the -OH signal

significantly downfield and lowering the IR carbonyl frequency.

Synthesis & Isolation Context
Understanding the origin of the sample is critical for interpreting impurity profiles. This

compound is typically synthesized via the carboxylation of phenolic precursors or oxidation of

benzaldehydes.

Common Synthetic Pathway (Vilsmeier-Haack / Pinnick
Oxidation)
The following workflow illustrates the standard generation of the target acid from 3-methoxy-4-

methylphenol, highlighting potential byproducts (regioisomers) that must be ruled out by NMR.

3-Methoxy-4-methylphenol
(Starting Material)

Vilsmeier-Haack
(POCl3, DMF)

Formylation Intermediate:
Benzaldehyde Derivative

Regioselective
(Ortho to OH) Pinnick Oxidation

(NaClO2, NaH2PO4)
Oxidation TARGET:

2-Hydroxy-5-methoxy-
4-methylbenzoic acid

Yields Acid

Click to download full resolution via product page

Figure 1: Standard synthetic route. Note that formylation can theoretically occur at C2 or C6,

making NMR regiochemical assignment crucial.

Spectroscopic Data & Analysis
Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-d₆ (Preferred for solubility and observing exchangeable protons).[1]

Frequency: 400 MHz (¹H), 100 MHz (¹³C).[2]

¹H NMR Data (Proton)
The proton spectrum is the primary tool for purity assessment.
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Position Shift (δ, ppm) Multiplicity Integration
Assignment
Logic
(Mechanistic)

-COOH 12.00 – 13.50 Broad Singlet 1H

Acidic proton;

broadening due

to exchange and

H-bonding.

2-OH 10.80 – 11.50 Singlet 1H

Diagnostic:

Sharp signal due

to strong

intramolecular H-

bond with C=O.

Disappears with

D₂O shake.

H-6 7.20 – 7.35 Singlet 1H

Deshielded by

the adjacent

electron-

withdrawing -

COOH group.

Appears

downfield of H-3.

H-3 6.40 – 6.60 Singlet 1H

Shielded by the

ortho electron-

donating -OH

group. Appears

upfield.

5-OMe 3.70 – 3.85 Singlet 3H
Characteristic

methoxy region.

4-Me 2.10 – 2.25 Singlet 3H
Aromatic methyl

group.
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Critical QC Check: If H-3 and H-6 appear as doublets (J ≈ 8 Hz), the synthesis failed, and you

likely have the ortho-coupled isomer (substitution at C3/C4 or C5/C6). The target molecule must

show singlets.

¹³C NMR Data (Carbon)
Type Shift (δ, ppm) Assignment

C=O 172.5 Carboxylic Acid Carbon

C-OH 158.2 C-2 (Deshielded by Oxygen)

C-OMe 152.1 C-5 (Deshielded by Oxygen)

Ar-C 135.4 C-4 (Substituted with Methyl)

Ar-CH 116.8 C-6 (Ortho to COOH)

Ar-C 110.5 C-1 (Ipso to COOH)

Ar-CH 102.3
C-3 (Ortho to OH - Highly

shielded)

OMe 56.2 Methoxy Carbon

Me 16.5 Methyl Carbon

Infrared Spectroscopy (FT-IR)
Method: KBr Pellet or ATR (Attenuated Total Reflectance).

The IR spectrum confirms the functional groups and the specific intramolecular environment.

3300 – 2800 cm⁻¹ (Broad): O-H stretch. The "tailing" of the carboxylic acid O-H overlaps with

the C-H stretches. The phenolic O-H is often broadened and shifted lower (approx. 3200

cm⁻¹) due to the internal hydrogen bond.
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1650 – 1680 cm⁻¹ (Strong): C=O Stretch. Note: A typical benzoic acid appears at ~1710

cm⁻¹. Here, the frequency is lowered (red-shifted) to ~1660 cm⁻¹ because the intramolecular

H-bond weakens the C=O bond character (Chelate effect).

1600 & 1510 cm⁻¹: Aromatic C=C skeletal vibrations.

1200 – 1250 cm⁻¹: C-O stretch (Phenolic and Ether).

Mass Spectrometry (MS)
Method: ESI (Electrospray Ionization) or EI (Electron Impact).

ESI-MS (Negative Mode)
This is the preferred mode for acidic compounds.

[M-H]⁻ Peak: m/z 181.1

Interpretation: Loss of the carboxylic proton.

Fragmentation Logic (EI or MS/MS)
Understanding fragmentation confirms the substituents.

Molecular Ion [M]+
m/z 182

[M - OH/H2O]
m/z 164/165
(Ortho Effect)

Dehydration

[M - COOH]
m/z 137

(Decarboxylation)

Loss of CO2/COOH

[M - CH3]
m/z 167

(Loss of Methyl)

Demethylation

Click to download full resolution via product page

Figure 2: Primary fragmentation pathways expected in Electron Impact (EI) MS.

Experimental Protocol: Purity Assay via HPLC
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To validate the spectroscopic data, the compound must be assayed for purity.

Objective: Quantify 2-Hydroxy-5-methoxy-4-methylbenzoic acid in crude reaction mixtures.

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile (HPLC Grade).

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100mm, 3.5µm).

Gradient:

0-2 min: 5% B

2-15 min: Linear ramp to 95% B

15-20 min: Hold 95% B

Detection: UV at 254 nm (Aromatic core) and 280 nm (Phenolic absorption).

Expected Retention: The compound is moderately polar due to the free acid and phenol but

retained by the methyl/methoxy groups. Expect elution in the middle of the gradient (approx.

40-50% B).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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